Cas no 548465-09-4 (3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine)

• Product Name: 3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine
• CAS No: 548465-09-4
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 3292065
• PubChem ID: 82658680
• Update Time: 2025-06-08

3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-AZABICYCLO[4.1.0]HEPTAN-1-AMINE, 3-(PHENYLMETHYL)-
• 3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine
• 548465-09-4

• Inchi： 1S/C13H18N2/c14-13-8-12(13)6-7-15(10-13)9-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key： XOWCDVZSWMNBHV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC2CC2(C1)N

Computed Properties

• Exact Mass: 202.146998583Da
• Monoisotopic Mass: 202.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine

Research Brief on 3-Benzyl-3-azabicyclo[4.1.0]heptan-1-amine (CAS: 548465-09-4): Recent Advances and Applications

The compound 3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine (CAS: 548465-09-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's potential as a versatile scaffold for the development of novel bioactive molecules. Its bicyclic structure, featuring a nitrogen atom at the bridgehead position, provides a rigid framework that can be functionalized to target specific biological pathways. Researchers have explored its utility in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors, which are critical in neurological and psychiatric disorders.

One of the most notable advancements in the synthesis of 3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine involves the use of catalytic asymmetric methods to achieve enantioselective production. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient route using palladium-catalyzed cyclopropanation, yielding high enantiomeric purity. This methodological improvement is crucial for ensuring the reproducibility and scalability of the compound for preclinical studies.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising results. For instance, derivatives of 3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine have shown potent inhibitory effects on specific kinases implicated in cancer progression. A collaborative study between academic and industrial researchers identified a lead compound from this class that exhibited nanomolar affinity for a key oncogenic kinase, with preliminary data suggesting favorable pharmacokinetic properties.

Beyond its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. Its ability to act as a photoaffinity probe has been leveraged to study protein-ligand interactions in complex biological systems. This application is particularly valuable for target identification and validation in early-stage drug discovery.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with several promising candidates currently in the pipeline.

In conclusion, 3-benzyl-3-azabicyclo[4.1.0]heptan-1-amine represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of continued investment in fundamental research to unlock its full potential. Future directions may include exploring its utility in targeted drug delivery systems and combination therapies, as well as expanding its scope to other therapeutic areas such as infectious diseases and inflammation.